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Acetic acid, [[(4-methoxyphenyl)thioxomethyl]thio]-

Name: Acetic acid, [[(4-methoxyphenyl)thioxomethyl]thio]-
Brand: Smolecule
SKU: S3421174
Rating: 5 (4 reviews)

Catalog No.

S3421174

CAS No.

38204-31-8

M.F

C10H10O3S2

M. Wt

242.3 g/mol

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

Acetic acid, [[(4-methoxyphenyl)thioxomethyl]thio]...

5. Similar Compounds
6. Specification
7. Others

General Information

CAS Number

38204-31-8

Product Name

Acetic acid, [[(4-methoxyphenyl)thioxomethyl]thio]-

IUPAC Name

2-(4-methoxybenzenecarbothioyl)sulfanylacetic acid

Molecular Formula

C10H10O3S2

Molecular Weight

242.3 g/mol

InChI

InChI=1S/C10H10O3S2/c1-13-8-4-2-7(3-5-8)10(14)15-6-9(11)12/h2-5H,6H2,1H3,(H,11,12)

InChI Key

OYGMVZNPQIMDSA-UHFFFAOYSA-N

SMILES

COC1=CC=C(C=C1)C(=S)SCC(=O)O

Canonical SMILES

COC1=CC=C(C=C1)C(=S)SCC(=O)O

The exact mass of the compound Acetic acid, [[(4-methoxyphenyl)thioxomethyl]thio]- is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.

Description

Acetic acid, [[(4-methoxyphenyl)thioxomethyl]thio]- is a chemical compound with the molecular formula $C_{10}H_{10}O_{3}S_{2}$ and a molecular weight of approximately 242.3 g/mol. This compound is characterized by the presence of a thioester group, which contributes to its unique chemical properties. It has a purity level typically around 95% and falls under the GHS hazard classification as an irritant, indicated by the warning signal word "Warning" . The compound is primarily utilized for research purposes due to its intriguing structural features and potential applications in various fields.

Chemical Reactions

Involving thioesters.

Pharmaceutical Development: Potential applications in drug design and development due to its unique structural properties.

Biochemical Studies: Possible use in studying enzyme interactions or metabolic pathways involving thioesters.

The compound's unique characteristics make it an interesting subject for further exploration in these areas .

Synthesis Methods

The synthesis of acetic acid, [[(4-methoxyphenyl)thioxomethyl]thio]- typically involves the following general steps:

Starting Materials: The synthesis may begin with 4-methoxybenzothioic acid or similar derivatives.
Thioester Formation: A reaction between acetic anhydride and the thioacid can yield the desired thioester.
Purification: The product is purified through recrystallization or chromatography techniques to achieve the desired purity.

Specific synthetic routes have not been widely published, indicating a niche area for exploration in organic synthesis .

Similar Compounds

Several compounds share structural similarities with acetic acid, [[(4-methoxyphenyl)thioxomethyl]thio]-. Here are a few notable examples:

Compound Name	Molecular Formula	Unique Features
Acetic acid, [(4-methylphenyl)thioxomethyl]thio]	$C_{10}H_{10}O_{2}S_{2}$	Contains a methyl group instead of a methoxy group
Acetic acid, [(4-hydroxyphenyl)thioxomethyl]thio]	$C_{10}H_{10}O_{3}S_{2}$	Hydroxy group introduces additional reactivity
Acetic acid, [(4-chlorophenyl)thioxomethyl]thio]	$C_{10}H_{9}ClO_{3}S$	Chlorine substitution affects electronic properties

Uniqueness

Acetic acid, [[(4-methoxyphenyl)thioxomethyl]thio]- is unique due to its specific methoxy substitution on the phenyl ring and its thioester functionality. This combination may confer distinct chemical reactivity and biological activity compared to other similar compounds. Further comparative studies could elucidate these differences more clearly .

Specification

XLogP3

2.5

Others

GHS Hazard Statements

Aggregated GHS information provided by 38 companies from 1 notifications to the ECHA C&L Inventory.;
H317 (100%): May cause an allergic skin reaction [Warning Sensitization, Skin];
Information may vary between notifications depending on impurities, additives, and other factors. The percentage value in parenthesis indicates the notified classification ratio from companies that provide hazard codes. Only hazard codes with percentage values above 10% are shown.